4-BROMOPHENYL 2-[2-NITRO-4-(TRIFLUOROMETHYL)BENZENESULFINYL]ACETATE

• IUPAC Name: (4-bromophenyl) 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfinylacetate
• InChI: InChI=1S/C15H9BrF3NO5S/c16-10-2-4-11(5-3-10)25-14(21)8-26(24)13-6-1-9(15(17,18)19)7-12(13)20(22)23/h1-7H,8H2
• InChI Key: OHIZQHFDJBCCOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(=O)CS(=O)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])Br
• Molecular Formula: C15H9BrF3NO5S
• Molecular Weight: 452.2 g/mol
• CAS No.: 957400-03-2

Description

4-BROMOPHENYL 2-[2-NITRO-4-(TRIFLUOROMETHYL)BENZENESULFINYL]ACETATE is a useful research compound. Its molecular formula is C15H9BrF3NO5S and its molecular weight is 452.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrophilic Substitution Reactions

Research on aromatic polyfluoro-compounds and derivatives highlights the electrophilic substitution reactions such as bromination, nitration, and sulfonation of polyfluorobiphenyls and related compounds. These reactions are fundamental in organic synthesis, enabling the preparation of a wide range of functionalized aromatic compounds for further application in material science, pharmaceuticals, and agrochemicals (Brown, Chaudhry, & Stephens, 1969).

Synthesis and Biological Evaluation

Bromophenol derivatives have been synthesized and evaluated for their biological activities, including their role as carbonic anhydrase inhibitors. These compounds demonstrate the potential for medicinal chemistry applications, highlighting the importance of bromophenol and sulfinylacetate functionalities in drug discovery and development (Akbaba et al., 2013).

Catalysis and Material Science

Sulfonated microporous organic-inorganic hybrids, involving functional groups similar to those in the chemical of interest, have been developed as strong Bronsted acids. These materials exhibit significant potential for applications in catalysis, separations, and ion exchange, benefiting from their high surface area, pore size, and strong acidic properties (Wang, Heising, & Clearfield, 2003).

Analytical Chemistry

Compounds with functionalities similar to "(4-Bromophenyl) 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfinylacetate" have been used in developing analytical methods for the determination of anionic surfactants in environmental samples. This highlights the importance of such chemicals in environmental monitoring and pollution assessment (Higuchi et al., 1980).